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Compound of Interest

Compound Name: Dithioformic acid

CAS No.: 4472-10-0

Cat. No.: B12793677

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dithioformic acid derivatives, more commonly known in the rubber industry as

dithiocarbamates, are a class of organosulfur compounds that function as ultra-fast

accelerators in the sulfur vulcanization of diene rubbers such as natural rubber (NR) and

styrene-butadiene rubber (SBR).[1][2] Their primary role is to significantly increase the rate of

the cross-linking reactions, allowing for vulcanization to occur at lower temperatures and in

shorter times compared to uncatalyzed sulfur vulcanization.[2] This enhanced efficiency leads

to increased production throughput and improved energy savings.

This document provides detailed application notes on the use of common dithiocarbamate

accelerators, specifically Zinc Dimethyldithiocarbamate (ZDMC), Zinc Diethyldithiocarbamate

(ZDEC), and Zinc Dibutyldithiocarbamate (ZDBC). It includes a summary of their performance

characteristics, detailed experimental protocols for their evaluation, and diagrams illustrating

the vulcanization process and experimental workflows.
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Mechanism of Action
The vulcanization process accelerated by zinc dithiocarbamates is a complex series of

chemical reactions. The generally accepted mechanism involves the formation of an active

sulfurating agent. The zinc dithiocarbamate reacts with sulfur to form a zinc persulfenyl

dithiocarbamate complex. This complex then reacts with the rubber polymer chains, leading to

the formation of cross-link precursors. These precursors ultimately decompose to form stable

sulfidic cross-links between the polymer chains, resulting in a three-dimensional network that

imparts the desirable elastomeric properties to the rubber. The activation of dithiocarbamate

accelerators typically requires the presence of zinc oxide and stearic acid.[2]

Data Presentation: Performance of Dithiocarbamate
Accelerators
The selection of a specific dithiocarbamate accelerator depends on the desired processing

safety (scorch time) and cure rate. The following tables summarize the typical cure

characteristics and mechanical properties of rubber compounds vulcanized with ZDMC, ZDEC,

and ZDEC.

Note: The following data has been compiled from various sources and may not be directly

comparable due to potential differences in rubber formulations and testing conditions.

Accelerator
Scorch
Time (t_s2_,
min)

Optimum
Cure Time
(t_90_, min)

Minimum
Torque (ML,
dNm)

Maximum
Torque (MH,
dNm)

Cure Rate
Index (CRI,
min⁻¹)

ZDMC Shortest Fastest - - Highest

ZDEC Short Fast - - High

ZDBC
Longer than

ZDEC

Slower than

ZDEC
- -

Lower than

ZDEC

Table 1: Comparative Cure Characteristics of Dithiocarbamate Accelerators in Natural Rubber.

| Accelerator | Tensile Strength (MPa) | Elongation at Break (%) | Modulus at 300% Elongation

(MPa) | |---|---|---| | ZDMC | - | - | - | | ZDEC | - | - | - | | ZDBC | - | - | - |
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Table 2: Comparative Mechanical Properties of Natural Rubber Vulcanizates with

Dithiocarbamate Accelerators.

Experimental Protocols
Synthesis of Zinc N,N-Dimethyldithiocarbamate (ZDMC)
This protocol describes a typical laboratory-scale synthesis of ZDMC.

Materials:

Sodium N,N-dimethyldithiocarbamate

Zinc chloride (ZnCl₂)

Deionized water

Procedure:

Dissolve a specific molar amount of sodium N,N-dimethyldithiocarbamate in deionized water.

In a separate beaker, dissolve a stoichiometric amount of zinc chloride in deionized water.

Slowly add the zinc chloride solution to the sodium N,N-dimethyldithiocarbamate solution

while stirring continuously.

A white precipitate of zinc N,N-dimethyldithiocarbamate will form immediately.[3]

Continue stirring for a predetermined time to ensure complete reaction.

Filter the precipitate using a Buchner funnel.

Wash the precipitate with deionized water to remove any unreacted salts.

Dry the collected ZDMC powder in a vacuum oven at a suitable temperature (e.g., 60-70°C)

until a constant weight is achieved.
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This protocol outlines the standard procedure for preparing and vulcanizing a rubber compound

containing a dithiocarbamate accelerator, based on ASTM D3182.[1][3]

Equipment:

Two-roll mill[4][5]

Analytical balance

Compression molding press with heated platens

Typical Formulation (in parts per hundred of rubber - phr):

Ingredient phr

Natural Rubber (SMR 20) 100

Zinc Oxide 5

Stearic Acid 2

Sulfur 2.5

Dithiocarbamate Accelerator 1.5

Carbon Black (N330) 50

Procedure:

Mastication: Pass the natural rubber through the tight nip of the two-roll mill several times to

soften it and reduce its viscosity. The roll temperature is typically maintained around 50-

70°C.[5]

Incorporation of Activators and Fillers: Widen the nip and add the zinc oxide and stearic acid

to the rubber. Once they are well dispersed, add the carbon black in increments to ensure

uniform mixing. Use cutting and folding techniques to homogenize the mixture.[6]

Addition of Curatives: Finally, with the mill rolls cooled to prevent premature vulcanization

(scorching), add the sulfur and the dithiocarbamate accelerator. Mix until a homogenous

compound is obtained.[6]
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Sheeting Out: Sheet the final compound from the mill at a defined thickness.

Vulcanization: Place a known weight of the unvulcanized rubber compound into a mold of

specific dimensions and vulcanize in a compression molding press at a predetermined

temperature (e.g., 150°C) for a time determined by rheometer data (typically t_90_).

Determination of Cure Characteristics
The vulcanization characteristics of the rubber compound are determined using a Moving Die

Rheometer (MDR) or an Oscillating Disk Rheometer (ODR) according to ASTM D5289.[1][7]

Procedure:

Place a small, uncured rubber sample into the temperature-controlled die cavity of the

rheometer.

The instrument applies a sinusoidal shear strain to the sample, and the torque required to do

so is measured as a function of time.

The resulting rheograph provides key parameters:

Minimum Torque (ML): An indication of the viscosity of the unvulcanized compound.

Maximum Torque (MH): Related to the shear modulus and crosslink density of the fully

vulcanized rubber.

Scorch Time (t_s2_): The time at which the torque increases by two units from the

minimum, indicating the onset of vulcanization.

Optimum Cure Time (t_90_): The time required to reach 90% of the maximum torque.

Measurement of Mechanical Properties
The mechanical properties of the vulcanized rubber are evaluated using a universal testing

machine according to ASTM D412.[8][9]

Procedure:
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Cut dumbbell-shaped test specimens from the vulcanized rubber sheets.[8]

Measure the thickness and width of the narrow section of each specimen.

Mount the specimen in the grips of the universal testing machine.

Apply a tensile load at a constant rate of crosshead displacement until the specimen

ruptures.[8]

Record the load and elongation data to determine:

Tensile Strength: The maximum stress the material can withstand before breaking.[9]

Elongation at Break: The percentage increase in length at the point of fracture.[9]

Modulus: The stress at a specific elongation (e.g., 100%, 300%).

Mandatory Visualizations
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(Activator)
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Cross-link Precursor

 reacts with
Vulcanized Rubber

(Cross-linked Network)
 forms

Rubber Compounding
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Data Analysis

1. Mastication of Rubber

2. Incorporation of Ingredients
(Activators, Fillers, Curatives)

3. Sheeting of Compound

4. Rheometry (MDR/ODR)
- Scorch Time (ts2)
- Cure Time (t90)

5. Vulcanization (Press Curing)

7. Comparison of Accelerator Performance

6. Mechanical Property Testing
- Tensile Strength

- Elongation at Break
- Modulus
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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